Cas no 942875-99-2 (4-(methylamino)-N-propan-2-ylbenzamide)

942875-99-2 structure
Product Name:4-(methylamino)-N-propan-2-ylbenzamide
CAS No:942875-99-2
Molecular Formula:C11H16N2O
Molecular Weight:192.257542610168
CID:5429471
PubChem ID:24324084
4-(methylamino)-N-propan-2-ylbenzamide Properties
Names and Identifiers
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- 4-(methylamino)-N-propan-2-ylbenzamide
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- InChIKey: UJYPCGVTDFZCGD-UHFFFAOYSA-N
- Inchi: 1S/C11H16N2O/c1-8(2)13-11(14)9-4-6-10(12-3)7-5-9/h4-8,12H,1-3H3,(H,13,14)
- SMILES: C(NC(C)C)(=O)C1=CC=C(NC)C=C1
Computed Properties
- Exact Mass: 192.126263138g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 3
- Monoisotopic Mass: 192.126263138g/mol
- Heavy Atom Count: 14
- Complexity: 184
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 41.1Ų
4-(methylamino)-N-propan-2-ylbenzamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3342-0076-2μmol |
4-(methylamino)-N-(propan-2-yl)benzamide |
942875-99-2 | 90%+ | 2μl |
$57.0 |
4-(methylamino)-N-propan-2-ylbenzamide Related Literature
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Yuting Wang,Jing Cheng,Muhammad Shahid,Mengfei Zhang,Wei Pan RSC Adv., 2017,7, 26220-26225
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Forrest E. Michael Polym. Chem., 2013,4, 3499-3506
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Yuxin Li,Mingao Sun,Yang Yang,Hong Meng,Qiaoe Wang,Chensha Li,Guangming Li J. Mater. Chem. C, 2021,9, 8683-8693
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5. Front cover
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Linfeng Zhao,Can Zhao,Jiasheng Zhou,Haiwei Ji,Yuling Qin,Guo Li,Li Wu,Xiaobo Zhou J. Mater. Chem. B, 2022,10, 7309-7327
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Bui Hoang Bac,Yungoo Song,Myung Hun Kim,Young-Boo Lee,Il Mo Kang Chem. Commun., 2009, 5740-5742
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Somnath Dey,Paola Vivo,Alexander Efimov,Helge Lemmetyinen J. Mater. Chem., 2011,21, 15587-15592
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Chenfeng Liang,Yirui Guo,Yuru Zhang,Zhihao Wang,Lin Li,Wanmei Li Org. Chem. Front., 2023,10, 611-623
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Federico Karagulian,Claudio A. Belis,Friedrich Lagler,Maurizio Barbiere,Michel Gerboles J. Environ. Monit., 2012,14, 2145-2153
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